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1'-Acetyl-6-amino-3-[(4-methylphenyl)sulfanylmethyl]spiro[2H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-carbonitrile 1'-Acetyl-6-amino-3-[(4-methylphenyl)sulfanylmethyl]spiro[2H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-carbonitrile
Brand Name: Vulcanchem
CAS No.: 354555-64-9
VCID: VC0459517
InChI: InChI=1S/C21H23N5O2S/c1-13-3-5-15(6-4-13)29-12-17-18-20(25-24-17)28-19(23)16(11-22)21(18)7-9-26(10-8-21)14(2)27/h3-6H,7-10,12,23H2,1-2H3,(H,24,25)
SMILES: CC1=CC=C(C=C1)SCC2=C3C(=NN2)OC(=C(C34CCN(CC4)C(=O)C)C#N)N
Molecular Formula: C21H23N5O2S
Molecular Weight: 409.5g/mol

1'-Acetyl-6-amino-3-[(4-methylphenyl)sulfanylmethyl]spiro[2H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-carbonitrile

CAS No.: 354555-64-9

Main Products

VCID: VC0459517

Molecular Formula: C21H23N5O2S

Molecular Weight: 409.5g/mol

1'-Acetyl-6-amino-3-[(4-methylphenyl)sulfanylmethyl]spiro[2H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-carbonitrile - 354555-64-9

CAS No. 354555-64-9
Product Name 1'-Acetyl-6-amino-3-[(4-methylphenyl)sulfanylmethyl]spiro[2H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-carbonitrile
Molecular Formula C21H23N5O2S
Molecular Weight 409.5g/mol
IUPAC Name 1'-acetyl-6-amino-3-[(4-methylphenyl)sulfanylmethyl]spiro[2H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-carbonitrile
Standard InChI InChI=1S/C21H23N5O2S/c1-13-3-5-15(6-4-13)29-12-17-18-20(25-24-17)28-19(23)16(11-22)21(18)7-9-26(10-8-21)14(2)27/h3-6H,7-10,12,23H2,1-2H3,(H,24,25)
Standard InChIKey GBUNWVBMRVHEFE-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)SCC2=C3C(=NN2)OC(=C(C34CCN(CC4)C(=O)C)C#N)N
Canonical SMILES CC1=CC=C(C=C1)SCC2=C3C(=NN2)OC(=C(C34CCN(CC4)C(=O)C)C#N)N
PubChem Compound 660127
Last Modified Nov 11 2021
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